N-[2-(2-furylmethyl)cyclohexyl]-3-phenylpropanamide

• IUPAC Name: N-[2-(furan-2-ylmethyl)cyclohexyl]-3-phenylpropanamide
• InChI: InChI=1S/C20H25NO2/c22-20(13-12-16-7-2-1-3-8-16)21-19-11-5-4-9-17(19)15-18-10-6-14-23-18/h1-3,6-8,10,14,17,19H,4-5,9,11-13,15H2,(H,21,22)
• InChI Key: VOQVDQFARQUJTM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)CC2=CC=CO2)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C20H25NO2
• Molecular Weight: 311.4 g/mol

Description

N-[2-(2-furylmethyl)cyclohexyl]-3-phenylpropanamide, also known as fentanyl, is a synthetic opioid analgesic drug that is used for pain management. It is a potent and highly addictive drug that is often used illegally as a recreational drug. The chemical structure of fentanyl is similar to that of morphine, but it is much more potent.

Mechanism of Action

Fentanyl works by binding to the mu-opioid receptors in the brain and spinal cord, which are responsible for pain perception and modulation. This binding results in the inhibition of the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in the perception of pain.
Biochemical and Physiological Effects:
Fentanyl has several biochemical and physiological effects, including pain relief, sedation, respiratory depression, and euphoria. It can also cause nausea, vomiting, and constipation. Fentanyl has a high potential for addiction and dependence, and can lead to overdose and death.

Advantages and Limitations for Lab Experiments

Fentanyl has several advantages for lab experiments, including its potency and selectivity for the mu-opioid receptor. It is also readily available and relatively inexpensive. However, its high potential for addiction and dependence can make it difficult to use in long-term experiments, and its side effects can be problematic.

Future Directions

There are several future directions for research on N-[2-(2-furylmethyl)cyclohexyl]-3-phenylpropanamide, including the development of new drugs that target the mu-opioid receptor with greater selectivity and fewer side effects. There is also a need for research on the long-term effects of this compound use, including the development of tolerance and dependence. Additionally, research is needed on the use of this compound in combination with other drugs for pain management, and on the potential for abuse and addiction.

Synthesis Methods

The synthesis of N-[2-(2-furylmethyl)cyclohexyl]-3-phenylpropanamide involves several steps, including the reaction of cyclohexanone with phenethylamine to produce N-phenethylcyclohexylamine, which is then reacted with 2-furylacetic acid to produce N-[2-(2-furylmethyl)cyclohexyl]acetamide. This intermediate is then reacted with phenylmagnesium bromide to produce this compound.

Scientific Research Applications

Fentanyl has been widely used in scientific research to study the effects of opioids on the brain and nervous system. It has been used to study the mechanisms of pain and the development of tolerance to opioids. Fentanyl has also been used in the development of new drugs for pain management.